Cas no 918157-66-1 (3,16-Dioxa-2,4,15,17-tetrasilaoctadecane, 2,4,4,15,15,17-hexamethyl-)

• Product Name: 3,16-Dioxa-2,4,15,17-tetrasilaoctadecane, 2,4,4,15,15,17-hexamethyl-
• CAS No: 918157-66-1
• MF: C₁₈H₄₄O₂Si₄
• MW: 404.882769584656
• CID: 778951
• PubChem ID: 72260322
• Update Time: 2025-04-19

3,16-Dioxa-2,4,15,17-tetrasilaoctadecane, 2,4,4,15,15,17-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 3,16-Dioxa-2,4,15,17-tetrasilaoctadecane, 2,4,4,15,15,17-hexamethyl-
• dimethylsilyloxy-[10-[dimethylsilyloxy(dimethyl)silyl]decyl]-dimethylsilane
• 1,1'-(Decane-1,10-diyl)bis(1,1,3,3-tetramethyldisiloxane)
• SCHEMBL11911718
• 918157-66-1
• DTXSID70731591

• Inchi： 1S/C18H44O2Si4/c1-21(2)19-23(5,6)17-15-13-11-9-10-12-14-16-18-24(7,8)20-22(3)4/h9-18H2,1-8H3
• InChI Key： NDEVSQLJAYZSMC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCCCCCCC[Si](C)(C)O[Si](C)C)O[Si](C)C |^1:17,21|

Computed Properties

• Exact Mass: 404.24183678g/mol
• Monoisotopic Mass: 404.24183678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų